Cas no 898778-39-7 (1-(4-bromo-2-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one)

1-(4-bromo-2-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one structure
898778-39-7 structure
Product Name:1-(4-bromo-2-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
CAS No:898778-39-7
MF:C15H9BrF4O
MW:361.128977537155
CID:1945443
PubChem ID:24726632
Update Time:2025-04-21

1-(4-bromo-2-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-2-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
    • LogP
    • 4'-BROMO-2'-FLUORO-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
    • 4'-Bromo-2'-fluoro-3-(3,4,5-trifluorophenyl)-propiophenone
    • AKOS016022013
    • 898778-39-7
    • 1-(4-Bromo-2-fluorophenyl)-3-(3,4,5-trifluorophenyl)-1-propanone
    • MFCD03844057
    • DTXSID90645025
    • MDL: MFCD03844057
    • Inchi: 1S/C15H9BrF4O/c16-9-2-3-10(11(17)7-9)14(21)4-1-8-5-12(18)15(20)13(19)6-8/h2-3,5-7H,1,4H2
    • InChI Key: GUALSTPJSOEGDA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C(CCC1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

  • Exact Mass: 359.97729Da
  • Monoisotopic Mass: 359.97729Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

1-(4-bromo-2-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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